Neothorin
Overview
Description
Neothorin is used for spectrophotometric detection of various elements such as Be, Ca, Nb, Sc, Sr, Ta, Th, U (VI), and Zr . It is also known as 2-(2-Arsonophenylazo)chromotropic acid disodium salt or Arsenazo . Its empirical formula is C16H11AsN22O11S2 and it has a molecular weight of 592.30 .
Molecular Structure Analysis
The molecular structure of a compound like Neothorin can be determined using techniques such as X-ray crystallography . This technique allows for the determination of the three-dimensional molecular structure of small molecule compounds at atomic resolution .Physical And Chemical Properties Analysis
Neothorin is suitable for UV/Vis spectroscopy . It has a solubility of 1 mg/mL in methanol, producing a clear, red solution . Its melting point is greater than 300°C .Scientific Research Applications
Trace Metal Analysis
Neothorin is used in the spectrophotometric determination of trace amounts of palladium (II) ions in various samples. The method involves the reaction of palladium (II) ions with Neothorin, forming a complex that exhibits an absorption maximum at 567 nm. This technique is valuable for analyzing palladium in water and fertilizer samples, offering a cost-effective and accurate method for trace metal analysis .
Environmental Monitoring
The ability of Neothorin to detect palladium ions can be extended to environmental monitoring. By analyzing water samples from different sources, such as tap, mineral, and underground water, Neothorin can help in assessing the level of metal pollution and its impact on ecosystems .
Catalysis Research
Palladium plays a significant role in catalysis, particularly in reactions like hydrogenation and carbon-carbon bond formation. Neothorin’s application in determining palladium concentration can aid researchers in studying the efficiency and degradation of palladium-based catalysts .
Material Science
In material science, Neothorin can be used to measure palladium content in alloys and nanomaterials. This is crucial for developing new materials with desired properties for use in various industries, including electronics and manufacturing .
Forensic Science
Neothorin can be employed in forensic science for the analysis of palladium traces in criminal investigations. This could be particularly useful in cases involving metal theft or the illegal disposal of industrial waste .
Food Safety
The detection of palladium ions in fertilizers using Neothorin can have implications for food safety. Monitoring palladium levels can prevent the contamination of crops and ensure the health of consumers .
Nuclear Medicine
Palladium isotopes are used in nuclear medicine for cancer treatment and diagnostic procedures. Neothorin’s role in quantifying palladium can contribute to the safe and effective use of these isotopes in medical applications .
Safety and Hazards
properties
IUPAC Name |
disodium;3-[(2-arsonophenyl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13AsN2O11S2.2Na/c20-12-7-9(31(25,26)27)5-8-6-13(32(28,29)30)15(16(21)14(8)12)19-18-11-4-2-1-3-10(11)17(22,23)24;;/h1-7,20-21H,(H2,22,23,24)(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRURKGOGGBIGRV-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])O)O)[As](=O)(O)O.[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11AsN2Na2O11S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501047757 |
Source
|
| Record name | 3-[2-(2-Arsonophenyl)diazenyl]-4,5-dihydroxy-2,7-naphthalenedisulfonic acid sodium salt (1:2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501047757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
592.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Neothorin | |
CAS RN |
3547-38-4 |
Source
|
| Record name | 3-[2-(2-Arsonophenyl)diazenyl]-4,5-dihydroxy-2,7-naphthalenedisulfonic acid sodium salt (1:2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501047757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Disodium 3-[(o-arsonophenyl)azo]-4,5-dihydroxynaphthalene-2,7-disulphonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.546 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-BROMOBENZO[B]THIOPHENE](/img/structure/B1147249.png)
![2-[(Dimethylamino)methylene]amino-6-methyl-5-nitro-4-pyrimidinol](/img/structure/B1147252.png)
![2-{4-[(r)-(4-Chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethanol](/img/structure/B1147254.png)
